Cas no 2098023-09-5 (2-(Aminomethyl)-4-ethoxy-2-fluorobutan-1-amine dihydrochloride)

• Product name: 2-(Aminomethyl)-4-ethoxy-2-fluorobutan-1-amine dihydrochloride
• CAS No: 2098023-09-5
• MF: C₇H₁₉Cl₂FN₂O
• MW: 237.142963647842
• CID: 4773296

2-(Aminomethyl)-4-ethoxy-2-fluorobutan-1-amine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-Ethoxyethyl)-2-fluoropropane-1,3-diamine dihydrochloride
• 2-(aminomethyl)-4-ethoxy-2-fluorobutan-1-amine dihydrochloride
• 2-(Aminomethyl)-4-ethoxy-2-fluorobutan-1-amine dihydrochloride

• Inchi： 1S/C7H17FN2O.2ClH/c1-2-11-4-3-7(8,5-9)6-10;;/h2-6,9-10H2,1H3;2*1H
• InChI Key： RMJIYJLEWQULGT-UHFFFAOYSA-N
• SMILES： Cl.Cl.FC(CN)(CN)CCOCC

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 96.4
• Topological Polar Surface Area: 61.3

Additional information on 2-(Aminomethyl)-4-ethoxy-2-fluorobutan-1-amine dihydrochloride

2-(Aminomethyl)-4-ethoxy-2-fluorobutan-1-amine Dihydrochloride (CAS No. 2098023-09-5): A Comprehensive Overview

2-(Aminomethyl)-4-ethoxy-2-fluorobutan-1-amine dihydrochloride (CAS No. 2098023-09-5) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for the treatment of neurological disorders and other chronic conditions.

The molecular structure of 2-(Aminomethyl)-4-ethoxy-2-fluorobutan-1-amine dihydrochloride is noteworthy for its combination of an aminomethyl group, an ethoxy substituent, and a fluorine atom. These functional groups contribute to the compound's unique pharmacological properties, making it a valuable candidate for further investigation in drug discovery and development.

Recent studies have highlighted the importance of fluorinated compounds in medicinal chemistry due to their enhanced metabolic stability and improved pharmacokinetic profiles. The presence of the fluorine atom in 2-(Aminomethyl)-4-ethoxy-2-fluorobutan-1-amine dihydrochloride is particularly significant, as it can influence the compound's binding affinity to target receptors and its overall biological activity.

In terms of its chemical synthesis, 2-(Aminomethyl)-4-ethoxy-2-fluorobutan-1-amine dihydrochloride can be prepared through a series of well-defined organic reactions. The synthesis typically involves the reaction of an appropriate starting material with reagents that introduce the desired functional groups. The final step often involves the formation of the dihydrochloride salt to enhance the compound's solubility and stability.

The biological activity of 2-(Aminomethyl)-4-ethoxy-2-fluorobutan-1-amine dihydrochloride has been extensively studied in both in vitro and in vivo models. Preclinical research has demonstrated that this compound exhibits potent activity against various targets, including neurotransmitter receptors and ion channels. These findings suggest that 2-(Aminomethyl)-4-ethoxy-2-fluorobutan-1-amine dihydrochloride may have therapeutic potential in conditions such as anxiety disorders, depression, and chronic pain.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(Aminomethyl)-4-ethoxy-2-fluorobutan-1-amine dihydrochloride in human subjects. Early results from phase I trials have shown promising outcomes, with the compound demonstrating good tolerability and a favorable safety profile. Further studies are needed to fully elucidate its therapeutic potential and to optimize its use in clinical settings.

In addition to its potential therapeutic applications, 2-(Aminomethyl)-4-ethoxy-2-fluorobutan-1-amine dihydrochloride has also been investigated for its use as a research tool. Its unique chemical properties make it a valuable probe for studying the structure-function relationships of various biological targets. Researchers have utilized this compound to gain insights into the mechanisms underlying neurological disorders and to identify new therapeutic targets.

The future prospects for 2-(Aminomethyl)-4-ethoxy-2-fluorobutan-1-amine dihydrochloride are promising. Ongoing research efforts aim to refine its chemical structure to enhance its potency and selectivity. Additionally, there is a growing interest in exploring combination therapies that incorporate this compound with other drugs to achieve synergistic effects.

In conclusion, 2-(Aminomethyl)-4-ethoxy-2-fluorobutan-1-amine dihydrochloride (CAS No. 2098023-09-5) represents a significant advancement in the field of medicinal chemistry. Its unique structural features and promising biological activity make it a compelling candidate for further development as a therapeutic agent. As research continues to uncover new insights into its properties and applications, this compound is poised to play an important role in advancing our understanding and treatment of various diseases.